Cas no 1053-74-3 (Ethanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]-)

Ethanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]- structure
1053-74-3 structure
Product Name:Ethanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]-
CAS No:1053-74-3
MF:C22H27N3OS
MW:381.534283876419
CID:205953
PubChem ID:13983
Update Time:2025-04-19

Ethanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]-
    • 1-[10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazin-2-yl]ethanone
    • 2-Acetyl-10-[3-(4-methylpiperazino)propyl]-10H-phenothiazine
    • 1-{10-[3-(4-methyl-piperazin-1-yl)-propyl]-10H-phenothiazin-2-yl}-ethanone
    • 10-< 3-(4-Methyl-piperazino)-propyl> -2-acetyl-phenothiazin
    • 3-Acetyl-10-(3-< 4-methyl-piperazino> -propyl)-phenothiazin
    • 3-Acetyl-10-(3'N-methyl-piperazino-N'-propyl)phenothiazin
    • AC1L22W8
    • AG-D-18777
    • KETONE, METHYL 10-(3-(4-METHYL-1-PIPERAZINYL)PROPYL)PHENOTHIAZIN-2-YL
    • LS-87289
    • Methyl 10-(3-(4-methyl-1-piperazinyl)propyl)phenothiazin-2-yl ketone
    • 1-[10-[3-(4-Methylpiperazino)propyl]-10H-phenothiazin-2-yl]ethanone
    • DTXSID40147064
    • 1053-74-3
    • BRN 0766914
    • 1-(10-(3-(4-methylpiperazin-1-yl)propyl)-10h-phenothiazin-2-yl) ethanone
    • SCHEMBL141601
    • Inchi: 1S/C22H27N3OS/c1-17(26)18-8-9-22-20(16-18)25(19-6-3-4-7-21(19)27-22)11-5-10-24-14-12-23(2)13-15-24/h3-4,6-9,16H,5,10-15H2,1-2H3
    • InChI Key: WKCTYFQBCFYMAR-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=C(C(C)=O)C=CC1=2)CCCN1CCN(C)CC1

Computed Properties

  • Exact Mass: 381.18771
  • Monoisotopic Mass: 381.18748367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Density: 1.0881 (rough estimate)
  • Refractive Index: 1.6740 (estimate)
  • PSA: 26.79
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.